Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride

Specification

• CAS No.: 362703-20-6
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• IUPAC Name: ethyl 1-(aminomethyl)cyclopropane-1-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C7H13NO2.ClH/c1-2-10-6(9)7(5-8)3-4-7;/h2-5,8H2,1H3;1H
• Standard InChI Key: IWPIXNGIFMRSAU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1(CC1)CN.Cl
• Canonical SMILES: CCOC(=O)C1(CC1)CN.Cl

Introduction

Chemical Structure and Properties

Structural Characteristics

Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride contains several key structural components:

• A cyclopropane ring (three-carbon ring) as the core structure

• A carboxylic ester group (ethyl ester) attached to the cyclopropane ring

• An aminomethyl group (CH₂NH₂) attached to the cyclopropane ring

• A hydrochloride counter-ion that forms a salt with the primary amine

The parent compound (before hydrochloride salt formation) has the following characteristics:

Table 1: Chemical Identifiers of Parent Compound

Identifier	Value
IUPAC Name	ethyl 1-(aminomethyl)cyclopropane-1-carboxylate
InChI	InChI=1S/C7H13NO2/c1-2-10-6(9)7(5-8)3-4-7/h2-5,8H2,1H3
InChIKey	AYTOKAZVIPSHHI-UHFFFAOYSA-N
SMILES	CCOC(=O)C1(CC1)CN

Physical and Chemical Properties

The hydrochloride salt form of this compound has the following properties:

Table 2: Physical and Chemical Properties of Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride

Property	Value
Molecular Formula	C₇H₁₄ClNO₂
Molecular Weight	179.65 g/mol (calculated)
Physical State	Solid
Storage Requirements	Keep in dark place, sealed in dry container, store in freezer under -20°C

The parent compound (non-hydrochloride form) has a molecular weight of 143.18 g/mol and a molecular formula of C₇H₁₃NO₂.

Hazard Code	Description	Hazard Category
H302	Harmful if swallowed	Acute Toxicity, Oral (Category 4)
H315	Causes skin irritation	Skin Corrosion/Irritation (Category 2)
H319	Causes serious eye irritation	Serious Eye Damage/Eye Irritation (Category 2A)
H335	May cause respiratory irritation	Specific Target Organ Toxicity, Single Exposure (Category 3)

The parent compound carries additional hazard statements:

• H225: Highly flammable liquid and vapor

• H314: Causes severe skin burns and eye damage

Transport and Regulatory Information

For transportation purposes, Ethyl 1-(Aminomethyl)cyclopropanecarboxylate Hydrochloride is classified with the following designations:

Table 4: Transport Classification

Parameter	Classification
UN Number	2924
Hazard Class	3, 8 (Flammable liquid, Corrosive)
Packing Group	III

This classification is important for compliance with international and domestic regulations governing the transport of hazardous materials.